Benzyl 3-(2-hydroxyethoxy)azetidine-1-carboxylate

• Molecular Formula: C13H17NO4
• Molecular Weight: 251.28 g/mol
• IUPAC Name: benzyl 3-(2-hydroxyethoxy)azetidine-1-carboxylate
• InChI: InChI=1S/C13H17NO4/c15-6-7-17-12-8-14(9-12)13(16)18-10-11-4-2-1-3-5-11/h1-5,12,15H,6-10H2
• InChI Key: ABHZSSJZBGVVDB-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)OCC2=CC=CC=C2)OCCO

Description

Benzyl 3-(2-hydroxyethoxy)azetidine-1-carboxylate is a synthetic organic compound that belongs to the class of azetidines Azetidines are four-membered nitrogen-containing heterocycles known for their significant ring strain, which imparts unique reactivity and stability

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Benzyl 3-(2-hydroxyethoxy)azetidine-1-carboxylate typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of benzyl 3-(2-hydroxyethyl)azetidine-1-carboxylate with ethylene oxide in the presence of a base, such as sodium hydride, to introduce the 2-hydroxyethoxy group . The reaction is usually carried out in an inert atmosphere to prevent unwanted side reactions.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of